Cas no 100695-75-8 (1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-)

• Product Name: 1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-
• CAS No: 100695-75-8
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 216859
• PubChem ID: 3037416
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-
• 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)ethanethioamide
• 100695-75-8
• DTXSID90143455

• Inchi： 1S/C18H18N2OS/c1-18(2,13-8-4-3-5-9-13)19-17(22)12-15-14-10-6-7-11-16(14)21-20-15/h3-11H,12H2,1-2H3,(H,19,22)
• InChI Key： QFHKUYFNOXNGSL-UHFFFAOYSA-N
• SMILES： S=C(CC1C2C=CC=CC=2ON=1)NC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 310.11414
• Monoisotopic Mass: 310.113984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2

Experimental Properties

• Density: 1.206
• Boiling Point: 474.6°C at 760 mmHg
• Flash Point: 240.9°C
• Refractive Index: 1.641
• PSA: 38.06
• LogP: 4.61350